Cas no 25472-38-2 (2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid)
25472-38-2 structure
Product Name:2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid
CAS No:25472-38-2
MF:C7H7NO4
MW:169.134782075882
MDL:MFCD20621112
CID:237818
PubChem ID:19694388
Update Time:2025-04-19
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-acetic acid, 3-carboxy-
- 2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid
- DTXSID60599268
- EN300-85319
- 3-carboxypyrrole-2-acetic acid
- 25472-38-2
- 2-(Carboxymethyl)-1H-pyrrole-3-carboxylicacid
- SCHEMBL2077262
-
- MDL： MFCD20621112
- Inchi： 1S/C7H7NO4/c9-6(10)3-5-4(7(11)12)1-2-8-5/h1-2,8H,3H2,(H,9,10)(H,11,12)
- InChI Key： YASSGZAFJWNSPO-UHFFFAOYSA-N
- SMILES： OC(CC1=C(C(=O)O)C=CN1)=O
Computed Properties
- Exact Mass: 169.03750770g/mol
- Monoisotopic Mass: 169.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 90.4Ų
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-85319-0.05g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 0.05g |
$232.0 | 2024-05-21 | |
| Enamine | EN300-85319-0.1g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 0.1g |
$347.0 | 2024-05-21 | |
| Enamine | EN300-85319-0.25g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 0.25g |
$494.0 | 2024-05-21 | |
| Enamine | EN300-85319-0.5g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 0.5g |
$780.0 | 2024-05-21 | |
| Enamine | EN300-85319-1.0g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 1.0g |
$999.0 | 2024-05-21 | |
| Enamine | EN300-85319-2.5g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 2.5g |
$1959.0 | 2024-05-21 | |
| Enamine | EN300-85319-5.0g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 5.0g |
$2900.0 | 2024-05-21 | |
| Enamine | EN300-85319-10.0g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 10.0g |
$4299.0 | 2024-05-21 | |
| Enamine | EN300-85319-1g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 1g |
$999.0 | 2023-09-02 | |
| Enamine | EN300-85319-5g |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid |
25472-38-2 | 95% | 5g |
$2900.0 | 2023-09-02 |
2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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